3-(2,3-dimethoxy-5-methylphenyl)pyridin-4-amine

• IUPAC Name: 3-(2,3-dimethoxy-5-methylphenyl)pyridin-4-amine
• InChI: InChI=1S/C14H16N2O2/c1-9-6-10(11-8-16-5-4-12(11)15)14(18-3)13(7-9)17-2/h4-8H,1-3H3,(H2,15,16)
• InChI Key: IGVPUKJQNSBMAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)OC)OC)C2=C(C=CN=C2)N
• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol

Description

The compound “3-(2,3-dimethoxy-5-methylphenyl)pyridin-4-amine” is a complex organic molecule that contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The molecule also contains a phenyl ring, which is a six-membered carbon ring, attached to the pyridine ring. The phenyl ring has two methoxy groups (-OCH3) and one methyl group (-CH3) attached to it.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, similar compounds are often synthesized through reactions like nucleophilic substitution, reduction, or condensation. The Grignard reaction, for instance, is commonly used to introduce alkyl groups to pyridine N-oxides.

Molecular Structure Analysis

The molecule likely has a planar structure due to the presence of the pyridine and phenyl rings. The electron-donating methoxy groups could potentially increase the electron density on the phenyl ring, which might influence its reactivity.

Chemical Reactions Analysis

The compound contains several functional groups that could participate in various chemical reactions. The amine group (-NH2) on the pyridine ring can act as a nucleophile or base. The methoxy groups (-OCH3) are generally considered weakly deactivating and ortho/para-directing in electrophilic aromatic substitution reactions.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, some pyridine derivatives have been studied for their anticancer properties, where they inhibit certain enzymes involved in cell proliferation.

Safety and Hazards

As with any chemical compound, handling “3-(2,3-dimethoxy-5-methylphenyl)pyridin-4-amine” would require proper safety measures. It’s important to avoid dust formation, inhalation, contact with skin or eyes, and to use personal protective equipment.

Future Directions

The future research directions would depend on the properties and potential applications of this compound. Given the biological activity of some pyridine and phenyl derivatives, this compound could be studied further for potential pharmaceutical applications.